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Compound of Interest

Compound Name: Y 105

Cat. No.: B1173443

Efforts to compile a comprehensive technical guide on the safety and toxicity profile of a
compound designated as "Y 105" have been met with a significant challenge: the identity of "Y
105" itself is ambiguous and does not correspond to a single, publicly recognized chemical or
drug entity. Extensive searches have revealed that "Y 105" is not a standardized nomenclature,
leading to a collection of disparate and unrelated substances where the number "105" appears
in various contexts.

Initial investigations have pointed to several distinct compounds or internal codes that include
"105," none of which can be definitively identified as the "Y 105" of interest. These include:

o NKK-105: A malonate derivative investigated for its effects on the acute toxicity of other
drugs and heavy metals.[1]

e Aficamten: A cardiac myosin inhibitor where "105" was noted in the context of the number of
patients experiencing overall adverse events in a clinical trial.

o ENV105: An antibody targeting CD105, a mechanism of drug resistance, which is currently in
clinical development for cancer therapy.[2]

o Clesrovimab: A monoclonal antibody for the prevention of RSV, administered at a 105 mg
dose.[3][4]

The lack of a specific, identifiable compound makes it impossible to proceed with the creation
of an in-depth technical guide as requested. Key requirements, such as the summarization of
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guantitative toxicological data, detailed experimental protocols, and the visualization of relevant
signaling pathways, are entirely dependent on the availability of data for a single, well-defined
molecule. Without a clear subject of investigation, any attempt to create such a guide would be
speculative and lack the scientific rigor required by the intended audience of researchers,
scientists, and drug development professionals.

Therefore, before a comprehensive safety and toxicity profile can be assembled, it is imperative
to first clarify the precise chemical identity of the compound referred to as "Y 105." Further
information, such as a chemical structure, CAS number, or a more specific developmental
code, is required to proceed with a meaningful and accurate scientific assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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